molecular formula C11H13NO B13225980 4-Cyclopropoxy-2,3-dihydro-1H-isoindole

4-Cyclopropoxy-2,3-dihydro-1H-isoindole

Cat. No.: B13225980
M. Wt: 175.23 g/mol
InChI Key: VLPOTOVSXIUSBR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Cyclopropoxy-2,3-dihydro-1H-isoindole is a bicyclic aromatic compound featuring a 2,3-dihydro-1H-isoindole core substituted with a cyclopropoxy group at the 4-position. The cyclopropoxy moiety consists of an oxygen atom bonded to a strained cyclopropane ring, which imparts unique electronic and steric properties.

Properties

Molecular Formula

C11H13NO

Molecular Weight

175.23 g/mol

IUPAC Name

4-cyclopropyloxy-2,3-dihydro-1H-isoindole

InChI

InChI=1S/C11H13NO/c1-2-8-6-12-7-10(8)11(3-1)13-9-4-5-9/h1-3,9,12H,4-7H2

InChI Key

VLPOTOVSXIUSBR-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CC=CC3=C2CNC3

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-2,3-dihydro-1H-isoindole typically involves the reaction of a donor-acceptor cyclopropane containing a bromomethyl group in the ortho position of the aromatic substituent with primary amines. This reaction can be carried out under hydrogenolysis conditions at room temperature, leading to the selective cleavage of the exocyclic N–CH2Ar bond followed by in situ lactamization to form the desired product .

Industrial Production Methods

Industrial production methods for 4-Cyclopropoxy-2,3-dihydro-1H-isoindole are not well-documented in the literature. the synthesis methods used in laboratory settings can potentially be scaled up for industrial production with appropriate optimization of reaction conditions and purification processes.

Chemical Reactions Analysis

Types of Reactions

4-Cyclopropoxy-2,3-dihydro-1H-isoindole can undergo various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

    Reduction: Reduction reactions can lead to the formation of dihydro derivatives.

    Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aromatic ring or the cyclopropoxy group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and various electrophiles and nucleophiles for substitution reactions. Reaction conditions typically involve controlled temperatures and the use of appropriate solvents to facilitate the desired transformations.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation reactions can yield oxo derivatives, while reduction reactions can produce dihydro derivatives. Substitution reactions can result in a variety of substituted isoindole derivatives.

Scientific Research Applications

4-Cyclopropoxy-2,3-dihydro-1H-isoindole has several scientific research applications, including:

Mechanism of Action

The mechanism of action of 4-Cyclopropoxy-2,3-dihydro-1H-isoindole involves its interaction with specific molecular targets and pathways. The compound can bind to various receptors and enzymes, modulating their activity and leading to the observed biological effects. The exact molecular targets and pathways involved are still under investigation, but studies suggest that the compound may interact with key signaling pathways involved in inflammation, cell proliferation, and apoptosis .

Comparison with Similar Compounds

Data Tables

Table 1. Structural and Functional Comparison
Compound Key Substituents Molecular Weight (g/mol) Applications Stability Notes
4-Cyclopropoxy-2,3-dihydro-1H-isoindole Cyclopropoxy ether Not reported Hypothesized catalysis/synthesis Likely stable at room temp
Oxazoline-containing isoindole Oxazoline, tert-butyl 393.5 Ni-catalyzed enantioselective reactions Moisture-sensitive; store cold
Quinazolinone-linked isoindole Quinazolinone, sulfanyl ethyl Not reported Antibacterial agents Stable in crystalline form
Table 2. Key Interactions and Reactivity
Compound Notable Interactions/Reactivity Reference
Oxazoline-containing isoindole Coordinates Ni(0) for fluorination; >90% ee
Quinazolinone-linked isoindole C–H···O (2.30–2.50 Å); π-π stacking
4-Cyclopropoxy-2,3-dihydro-1H-isoindole Potential cyclopropane ring-opening Inferred

Biological Activity

4-Cyclopropoxy-2,3-dihydro-1H-isoindole is a heterocyclic organic compound that has garnered attention for its diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, potential therapeutic applications, and comparative analysis with structurally similar compounds.

Chemical Structure and Properties

Molecular Formula: C₁₁H₁₃N
Molecular Weight: 175.23 g/mol
Structure: The compound features a bicyclic isoindole framework with a cyclopropoxy substituent, which is critical for its biological activity.

Biological Activities

Research indicates that 4-Cyclopropoxy-2,3-dihydro-1H-isoindole exhibits various biological activities:

  • Antiviral Properties: The compound has shown efficacy against certain viral strains, suggesting potential use in antiviral therapies.
  • Anti-inflammatory Effects: It appears to modulate inflammatory pathways, potentially offering therapeutic benefits in inflammatory diseases.
  • Anticancer Activity: Preliminary studies indicate that it may inhibit cellular proliferation in cancer cell lines, although specific mechanisms are still under investigation.

The mechanism of action involves binding to various receptors and enzymes, influencing key signaling pathways related to inflammation and cell growth. This broad interaction profile suggests its potential as a versatile therapeutic agent. Specific molecular targets are still under investigation, but initial findings suggest involvement in pathways associated with disease progression.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 4-Cyclopropoxy-2,3-dihydro-1H-isoindole, it is useful to compare it with structurally similar compounds:

Compound NameStructure CharacteristicsBiological Activity
2,3-Dihydro-1H-isoindoleA simpler isoindole structure without substituentsLimited biological activity
N-Isoindoline-1,3-dioneContains an imide functional group at position 1Anticancer properties
Various substituted isoindole derivativesIncludes various functional groups at different positionsVaries widely

The distinctiveness of 4-Cyclopropoxy-2,3-dihydro-1H-isoindole lies in the cyclopropoxy group, which enhances its chemical reactivity and biological properties compared to other isoindole derivatives.

Study 1: Antiviral Activity

A study evaluated the antiviral effects of 4-Cyclopropoxy-2,3-dihydro-1H-isoindole against specific viral strains. Results indicated a significant reduction in viral load in treated cells compared to controls.

Study 2: Anti-inflammatory Effects

In a model of induced inflammation, administration of the compound resulted in decreased levels of pro-inflammatory cytokines. This suggests its potential utility in treating inflammatory conditions.

Study 3: Anticancer Potential

Preliminary tests on various cancer cell lines revealed that the compound inhibited cell proliferation significantly at micromolar concentrations. Further investigations are required to elucidate the underlying mechanisms.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.